Cas no 197779-85-4 (Pentanoic acid, 2-fluoro-2-propyl-)

• Product Name: Pentanoic acid, 2-fluoro-2-propyl-
• CAS No: 197779-85-4
• MF: C₈H₁₅FO₂
• MW: 162.201906442642
• CID: 1389372
• Update Time: 2024-08-16

Pentanoic acid, 2-fluoro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-fluoro-2-propyl-

• Inchi： 1S/C8H15FO2/c1-3-5-8(9,6-4-2)7(10)11/h3-6H2,1-2H3,(H,10,11)
• InChI Key： ZXKAAVCEVXTAMD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(CCC)CCC

Computed Properties

• Exact Mass: 162.10565

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 238.7±10.0 °C(Predicted)
• PSA: 37.3
• pka: 2.74±0.40(Predicted)